Cas no 1808741-06-1 ((2R,5S)-5-phenyloxolane-2-carboxylic acid)
(2R,5S)-5-phenyloxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,5S)-5-phenyloxolane-2-carboxylic acid
- Z2111525321
-
- MDL: MFCD30251663
- Inchi: 1S/C11H12O3/c12-11(13)10-7-6-9(14-10)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,12,13)/t9-,10+/m0/s1
- InChI Key: QWXMVYUZNXKAKD-VHSXEESVSA-N
- SMILES: O1[C@@H](C(=O)O)CC[C@H]1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 209
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5
(2R,5S)-5-phenyloxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7217-100MG |
(2R,5S)-5-phenyloxolane-2-carboxylic acid |
1808741-06-1 | 95% | 100MG |
¥ 1,306.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7217-250MG |
(2R,5S)-5-phenyloxolane-2-carboxylic acid |
1808741-06-1 | 95% | 250MG |
¥ 2,085.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7217-500MG |
(2R,5S)-5-phenyloxolane-2-carboxylic acid |
1808741-06-1 | 95% | 500MG |
¥ 3,471.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7217-1G |
(2R,5S)-5-phenyloxolane-2-carboxylic acid |
1808741-06-1 | 95% | 1g |
¥ 5,207.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7217-5G |
(2R,5S)-5-phenyloxolane-2-carboxylic acid |
1808741-06-1 | 95% | 5g |
¥ 15,622.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7217-10G |
(2R,5S)-5-phenyloxolane-2-carboxylic acid |
1808741-06-1 | 95% | 10g |
¥ 26,037.00 | 2023-04-14 | |
| Enamine | EN300-201885-0.05g |
(2R,5S)-5-phenyloxolane-2-carboxylic acid, cis |
1808741-06-1 | 0.05g |
$983.0 | 2023-09-16 | ||
| Enamine | EN300-201885-0.1g |
(2R,5S)-5-phenyloxolane-2-carboxylic acid, cis |
1808741-06-1 | 0.1g |
$1031.0 | 2023-09-16 | ||
| Enamine | EN300-201885-0.25g |
(2R,5S)-5-phenyloxolane-2-carboxylic acid, cis |
1808741-06-1 | 0.25g |
$1078.0 | 2023-09-16 | ||
| Enamine | EN300-201885-0.5g |
(2R,5S)-5-phenyloxolane-2-carboxylic acid, cis |
1808741-06-1 | 0.5g |
$1124.0 | 2023-09-16 |
(2R,5S)-5-phenyloxolane-2-carboxylic acid Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on (2R,5S)-5-phenyloxolane-2-carboxylic acid
Recent Advances in the Study of (2R,5S)-5-phenyloxolane-2-carboxylic acid (CAS: 1808741-06-1)
The compound (2R,5S)-5-phenyloxolane-2-carboxylic acid (CAS: 1808741-06-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.
Recent studies have highlighted the efficient synthetic routes for (2R,5S)-5-phenyloxolane-2-carboxylic acid, emphasizing its enantioselective preparation. Researchers have employed asymmetric catalysis and chiral auxiliary techniques to achieve high yields and purity, which are critical for its application in pharmaceutical formulations. The compound's stereochemistry plays a pivotal role in its biological interactions, making its precise synthesis a key area of investigation.
In terms of biological activity, (2R,5S)-5-phenyloxolane-2-carboxylic acid has shown promising results as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate its potential as an inhibitor of pro-inflammatory enzymes, suggesting applications in treating inflammatory diseases. Furthermore, its structural similarity to endogenous metabolites allows it to interact with biological targets with high specificity, reducing off-target effects.
Recent pharmacological evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies reveal favorable bioavailability and metabolic stability, positioning (2R,5S)-5-phenyloxolane-2-carboxylic acid as a viable candidate for further preclinical development. However, challenges such as optimizing its solubility and minimizing potential toxicity remain areas of active research.
The therapeutic potential of (2R,5S)-5-phenyloxolane-2-carboxylic acid extends beyond inflammation, with emerging evidence supporting its role in neurodegenerative diseases and cancer. For instance, its ability to cross the blood-brain barrier makes it a candidate for targeting central nervous system disorders. Additionally, its interaction with specific oncogenic pathways highlights its potential as an adjunct therapy in oncology.
In conclusion, (2R,5S)-5-phenyloxolane-2-carboxylic acid (CAS: 1808741-06-1) represents a versatile and promising molecule in medicinal chemistry. Ongoing research aims to refine its synthesis, elucidate its mechanisms of action, and expand its therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical benefits.
1808741-06-1 ((2R,5S)-5-phenyloxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)